Cas no 2168985-50-8 (3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea)

• Product Name: 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea
• CAS No: 2168985-50-8
• MF: C₁₂H₁₅FN₂S
• MW: 238.324304819107
• CID: 6172587
• PubChem ID: 165959414
• Update Time: 2025-05-21

3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea
• 2168985-50-8
• EN300-1274480
• 3-(but-3-en-2-yl)-1-[(2-fluorophenyl)methyl]thiourea

• Inchi： 1S/C12H15FN2S/c1-3-9(2)15-12(16)14-8-10-6-4-5-7-11(10)13/h3-7,9H,1,8H2,2H3,(H2,14,15,16)
• InChI Key： UYEQNSZLFGXLGQ-UHFFFAOYSA-N
• SMILES： S=C(NCC1C=CC=CC=1F)NC(C=C)C

Computed Properties

• Exact Mass: 238.09399782g/mol
• Monoisotopic Mass: 238.09399782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea

Professional Introduction to Compound with CAS No. 2168985-50-8 and Product Name: 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea

The compound with the CAS number 2168985-50-8 and the product name 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a but-3-en-2-yl group and a 2-fluorophenyl moiety in its framework suggests a versatile chemical profile that could be exploited for various therapeutic purposes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating sulfur-containing units. Thiourea derivatives, such as 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea, have emerged as promising candidates due to their ability to exhibit a wide range of biological activities. These activities include antimicrobial, antiviral, and anticancer properties, making them valuable scaffolds for drug discovery.

The fluorine atom in the 2-fluorophenyl group is a key structural feature that often enhances the pharmacological properties of a molecule. Fluorine substitution can improve metabolic stability, binding affinity, and overall bioavailability, which are critical factors in drug design. Moreover, the but-3-en-2-yl group contributes to the compound's lipophilicity, potentially facilitating its absorption and distribution within the body. This combination of structural elements makes 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea an intriguing candidate for further investigation.

Recent studies have highlighted the importance of thiourea derivatives in medicinal chemistry. These compounds have been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has demonstrated that certain thiourea-based molecules can inhibit kinases and other enzymes implicated in cancer progression. The structural flexibility of 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea allows for modifications that could fine-tune its interactions with these targets, potentially leading to more effective therapeutic agents.

The synthesis of 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea involves complex organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, are often employed to construct the desired molecular framework. The introduction of the fluorine atom into the aromatic ring is particularly challenging but crucial for achieving optimal pharmacological effects. Researchers have developed innovative strategies to incorporate fluorine at specific positions without compromising the compound's integrity.

In terms of biological evaluation, preliminary studies on 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea have shown promising results in vitro. The compound has demonstrated inhibitory activity against several enzymes and cell lines relevant to human diseases. For example, it has been observed to inhibit tyrosine kinases, which are overactive in many cancers. Additionally, its interaction with other therapeutic targets suggests potential applications beyond oncology.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. This information is invaluable for designing analogs with enhanced potency and selectivity. By leveraging computational tools alongside experimental data, scientists can accelerate the development process and reduce costs associated with traditional trial-and-error approaches.

Future directions in the study of this compound include exploring its pharmacokinetic properties and potential side effects. Detailed pharmacological profiling will be essential to determine its suitability for clinical translation. Additionally, investigating its mechanism of action will provide insights into how it exerts its therapeutic effects and identify possible off-target interactions.

The significance of 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea extends beyond its immediate applications; it serves as a model compound for understanding the broader class of thiourea derivatives in drug development. As research progresses, similar molecules may be discovered or designed with even greater therapeutic potential. The integration of innovative synthetic methods, computational modeling, and biological evaluation techniques will continue to drive advancements in this area.

In conclusion, 3-(but-3-en-2-yl)-1-(2-fluorophenyl)methylthiourea (CAS No. 2168985-50-8) represents a fascinating example of how structural complexity can lead to novel pharmacological activities. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists seeking to develop new treatments for various diseases. With ongoing research and technological advancements, this compound holds promise for contributing significantly to future therapeutic breakthroughs.